Cas no 1275256-80-8 (2-(2-bromopropyl)quinoline)

• Product Name: 2-(2-bromopropyl)quinoline
• CAS No: 1275256-80-8
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 6272641
• PubChem ID: 63203159
• Update Time: 2025-07-18

2-(2-bromopropyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)quinoline
• 1275256-80-8
• EN300-1602788
• AKOS012505546

• Inchi： 1S/C12H12BrN/c1-9(13)8-11-7-6-10-4-2-3-5-12(10)14-11/h2-7,9H,8H2,1H3
• InChI Key： JOYLDDFGVIPABH-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 249.01531g/mol
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(2-bromopropyl)quinoline

Professional Introduction to Compound with CAS No 1275256-80-8 and Product Name 2-(2-bromopropyl)quinoline

2-(2-bromopropyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No) 1275256-80-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and applications in medicinal chemistry. The structural motif of quinoline, characterized by a benzene ring fused to a pyridine ring, forms the backbone of numerous pharmacologically active agents. The introduction of a 2-bromopropyl side chain in 2-(2-bromopropyl)quinoline introduces unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The bromopropyl substituent at the 2-position of the quinoline ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl systems and other complex molecular architectures. These reactions are widely employed in the pharmaceutical industry for the development of novel drug candidates.

In recent years, 2-(2-bromopropyl)quinoline has been explored as a key intermediate in the synthesis of various bioactive compounds. One notable area of research involves its use in developing antimalarial agents. Quinoline derivatives have a long history of use in antimalarial therapy, with chloroquine being one of the most well-known examples. The introduction of alkyl and halogenated substituents into the quinoline scaffold can modulate its pharmacokinetic properties and enhance its efficacy against drug-resistant strains of *Plasmodium*. Studies have shown that derivatives of 2-(2-bromopropyl)quinoline exhibit promising antimalarial activity by interfering with heme metabolism within the parasite.

Another significant application of 2-(2-bromopropyl)quinoline is in the field of anticancer research. Quinoline-based compounds have demonstrated cytotoxic effects against various cancer cell lines. The bromine atom at the 2-position serves as a handle for further functionalization, allowing chemists to attach different pharmacophores that can enhance binding affinity to target proteins involved in cancer cell proliferation and survival. For instance, researchers have synthesized analogs of 2-(2-bromopropyl)quinoline that inhibit kinases such as EGFR and JAK, which are overexpressed in many cancers. These studies highlight the compound's potential as a lead structure for developing novel anticancer therapeutics.

The utility of 2-(2-bromopropyl)quinoline extends beyond antimicrobial and anticancer applications. It has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis, atherosclerosis, and certain types of cancer. By modulating inflammatory pathways, quinoline derivatives can offer therapeutic benefits. Preliminary studies indicate that compounds derived from 2-(2-bromopropyl)quinoline can inhibit inflammatory cytokine production and reduce oxidative stress in vitro. These findings suggest that further exploration of this scaffold could lead to new treatments for inflammatory disorders.

From a synthetic chemistry perspective, 2-(2-bromopropyl)quinoline serves as a versatile building block for constructing more complex molecules. The presence of both an alkyl chain and a bromine atom allows for multiple synthetic pathways, enabling access to diverse chemical libraries. This flexibility is particularly valuable in drug discovery programs where rapid access to structurally diverse compounds is essential for hit identification and optimization.

The synthesis of 2-(2-bromopropyl)quinoline typically involves bromination reactions on propyl-substituted quinolines or alkylation reactions on bromo-substituted quinolines. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity batches suitable for downstream applications. For instance, palladium-catalyzed cross-coupling reactions have been optimized for introducing various substituents at specific positions on the quinoline ring without unwanted side products.

The pharmacological evaluation of 2-(2-bromopropyl)quinoline has revealed several interesting properties beyond its primary applications. In preclinical studies, it has shown moderate solubility in aqueous media, which is advantageous for formulation into oral or injectable drugs. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, indicating that it undergoes slow degradation under physiological conditions. This stability suggests potential for longer half-lives once administered orally or intravenously.

One intriguing aspect of quinoline derivatives is their ability to interact with biological targets through multiple mechanisms. For example, some derivatives can act as kinase inhibitors by binding to ATP-binding pockets or as DNA intercalators by inserting between base pairs in nucleic acids. The structural diversity inherent in compounds like 2-(2-bromopropyl)quinoline allows medicinal chemists to fine-tune these interactions through structural modifications.

The development of computational tools has further accelerated the discovery process for quinoline-based drugs. Molecular modeling software enables researchers to predict binding affinities and optimize molecular structures before synthesizing them experimentally. This approach reduces time-to-market for new drug candidates by identifying promising leads early in the discovery pipeline.

In conclusion,(biphenylyl)methanol CAS No 501-98-4